Cas no 40942-31-2 ((Z)-2-Benzamido-3-(4-chlorophenyl)acrylic acid)

• Product Name: (Z)-2-Benzamido-3-(4-chlorophenyl)acrylic acid
• CAS No: 40942-31-2
• MF: C₁₆H₁₂ClNO₃
• MW: 301.724383354187
• CID: 1023968
• PubChem ID: 5401714
• Update Time: 2025-06-25

(Z)-2-Benzamido-3-(4-chlorophenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Benzamido-3-(4-chlorophenyl)acrylic acid
• (Z)-2-benzamido-3-(4-chlorophenyl)prop-2-enoic acid
• (2Z)-3-(4-chlorophenyl)-2-[(phenylcarbonyl)amino]prop-2-enoic acid
• SR-01000216707
• 40942-31-2
• 2-Propenoic acid, 2-(benzoylamino)-3-(4-chlorophenyl)-, (Z)-
• 93634-57-2
• AKOS000267018
• DB-336416
• (Z)-2-Benzamido-3-(4-chlorophenyl)acrylicacid
• STK325308
• SR-01000216707-1

• Inchi： 1S/C16H12ClNO3/c17-13-8-6-11(7-9-13)10-14(16(20)21)18-15(19)12-4-2-1-3-5-12/h1-10H,(H,18,19)(H,20,21)/b14-10-
• InChI Key： XGXSCWIUBHXDMH-UVTDQMKNSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C(/C(=O)O)\NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 301.0505709g/mol
• Monoisotopic Mass: 301.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (Z)-2-Benzamido-3-(4-chlorophenyl)acrylic acid

Compound CAS No. 40942-31-2: (Z)-2-Benzamido-3-(4-chlorophenyl)acrylic Acid

The compound with CAS No. 40942-31-2, commonly referred to as (Z)-2-Benzamido-3-(4-chlorophenyl)acrylic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzamido group and the chlorophenyl substituent play pivotal roles in its chemical behavior and biological activity.

Recent studies have highlighted the importance of (Z)-configuration in determining the compound's stability and reactivity. The acrylic acid backbone contributes to its ability to form hydrogen bonds, which is crucial for its interactions with biological systems. Researchers have explored its potential as a building block for more complex molecules, particularly in the synthesis of bioactive compounds.

The 4-chlorophenyl group introduces electronic effects that enhance the compound's solubility and bioavailability. This feature makes it a promising candidate for drug delivery systems. Additionally, the benzamido group has been shown to exhibit moderate anti-inflammatory properties, making it a subject of interest in pharmaceutical research.

Advanced computational methods, such as molecular docking and quantum mechanics, have been employed to study the compound's interactions with target proteins. These studies have provided insights into its potential as an inhibitor of key enzymes involved in disease pathways. The Z-isomer has been found to exhibit higher affinity for certain targets compared to the E-isomer, underscoring the importance of stereochemistry in drug design.

Furthermore, the synthesis of (Z)-2-Benzamido-3-(4-chlorophenyl)acrylic Acid has been optimized using eco-friendly methodologies. Green chemistry approaches, such as catalytic asymmetric synthesis, have enabled the production of this compound with high enantiomeric excess, reducing environmental impact.

In conclusion, (Z)-2-Benzamido-3-(4-chlorophenyl)acrylic Acid (CAS No. 40942-31-2) is a versatile molecule with immense potential in pharmaceutical applications. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool in drug discovery and development.